Cas no 1030366-99-4 (2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine)

• Product Name: 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine
• CAS No: 1030366-99-4
• MF: C₁₉H₁₃N₅
• MW: 311.340022802353
• MDL: MFCD26131215
• CID: 1090034
• PubChem ID: 67294842
• Update Time: 2025-06-13

2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine
• 1-[6-(benzimidazol-1-yl)pyridin-2-yl]benzimidazole
• 2,6-bis(benzoiMidazo-1-ly)pyridin
• A896639
• (2,6-bis(2-benzimidazol-1-yl)pyridine)
• SCHEMBL2147667
• DTXSID00736791
• AKOS022174844
• 1,1'-(Pyridine-2,6-diyl)bis(1H-benzimidazole)
• CS-0203128
• 1-[6-(1H-1,3-benzodiazol-1-yl)pyridin-2-yl]-1H-1,3-benzodiazole
• 1030366-99-4

• MDL： MFCD26131215
• Inchi： 1S/C19H13N5/c1-3-8-16-14(6-1)20-12-23(16)18-10-5-11-19(22-18)24-13-21-15-7-2-4-9-17(15)24/h1-13H
• InChI Key： LVJJGIRQDSXHEU-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)C1C=CC=C(N=1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 311.11709544g/mol
• Monoisotopic Mass: 311.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.5Ų

2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine

Introduction to 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine (CAS No. 1030366-99-4)

2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine, a compound with the chemical identifier CAS No. 1030366-99-4, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known as bis-benzo[d]imidazoles, which are characterized by their dual benzo[d]imidazole moieties linked to a central pyridine ring. The unique structural features of this molecule make it a promising candidate for various biological applications, particularly in the design of novel therapeutic agents.

The structure of 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine consists of two benzo[d]imidazole rings connected to a pyridine core at the 2 and 6 positions. This arrangement creates a rigid framework with multiple potential sites for interaction with biological targets. The benzo[d]imidazole moiety is known for its ability to engage in hydrogen bonding and hydrophobic interactions, making it an excellent scaffold for drug design. The pyridine ring further enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. Among these enzymes, tyrosine kinases play a crucial role in signal transduction pathways that regulate cell growth, survival, and differentiation. The 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine structure has been explored as a potential inhibitor due to its ability to bind to the ATP-binding site of kinases, thereby blocking their activity.

One of the most compelling aspects of this compound is its reported activity against several isoforms of tyrosine kinases, including EGFR, HER2, and VEGFR. These kinases are frequently overexpressed or mutated in various types of cancer, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that derivatives of bis-benzo[d]imidazoles can effectively inhibit the proliferation of cancer cells by disrupting key signaling pathways. The dual binding mode of 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine allows it to form stable complexes with these enzymes, leading to potent inhibitory effects.

The synthesis of 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of o-amino benzaldehyde with formamide to form 1H-benzo[d]imidazole. This intermediate is then coupled with another o-amino benzaldehyde derivative in the presence of a palladium catalyst to form the bis-benzo[d]imidazole moiety. Finally, the pyridine ring is introduced through nucleophilic substitution or other coupling reactions.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo. In cell-based assays, 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine has shown remarkable efficacy in inhibiting the proliferation of various cancer cell lines. Notably, it has demonstrated selectivity against tumor cells over normal cells, suggesting its potential as a targeted therapy. Animal models have further supported these findings by showing that treatment with this compound can reduce tumor growth and metastasis without significant toxicity.

The growing interest in this compound has also led to investigations into its mechanism of action at the molecular level. Structural biology techniques such as X-ray crystallography have been employed to determine how 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine interacts with target enzymes. These studies have revealed that the benzo[d]imidazole rings make critical contacts within the ATP-binding pocket, while the pyridine ring contributes to stabilizing the inhibitor's binding position. This detailed understanding has guided the development of more potent derivatives with improved pharmacokinetic profiles.

In addition to its anti-cancer applications, research is exploring the potential uses of bis-benzo[d]imidazole derivatives in other therapeutic areas. For instance, some studies suggest that these compounds may have anti-inflammatory properties by modulating immune responses. The ability of 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine to interact with various biological targets makes it a versatile scaffold for drug discovery efforts aimed at addressing diverse diseases.

The future direction of research on this compound includes optimizing its synthetic route for scalability and exploring new analogs with enhanced activity and selectivity. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate these efforts by enabling rapid identification of promising candidates for further testing.

In conclusion, 2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine (CAS No. 1030366-99-4) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its ability to inhibit key enzymes involved in cancer progression makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play an important role in addressing unmet medical needs.